Cas no 378203-86-2 (ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate)

ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate structure
378203-86-2 structure
Product name:ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
CAS No:378203-86-2
MF:C7H9N3O4
MW:199.164061307907
MDL:MFCD00464011
CID:298231
PubChem ID:920410

ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylicacid, 1-methyl-4-nitro-, ethyl ester
    • 1H-Pyrazole-3-carboxylicacid,1-methyl-4-nitro-,ethylester(9CI)
    • ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
    • MFCD00464011
    • CS-0151667
    • SY276665
    • EN300-228253
    • ethyl 1-methyl-4-nitropyrazole-3-carboxylate
    • F14046
    • AKOS003725889
    • BS-17147
    • SCHEMBL8302429
    • 378203-86-2
    • ethyl 1-methyl-4-nitro-pyrazole-3-carboxylate
    • STK366709
    • BBL037987
    • MDL: MFCD00464011
    • Inchi: InChI=1S/C7H9N3O4/c1-3-14-7(11)6-5(10(12)13)4-9(2)8-6/h4H,3H2,1-2H3
    • InChI Key: PXCUJUDQULVFFJ-UHFFFAOYSA-N
    • SMILES: CCOC(=O)C1=NN(C)C=C1[N+](=O)[O-]

Computed Properties

  • Exact Mass: 199.059
  • Monoisotopic Mass: 199.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 89.9Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 318.0±22.0 °C at 760 mmHg
  • Flash Point: 146.1±22.3 °C
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate Security Information

ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-228253-0.1g
ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
378203-86-2 95%
0.1g
$124.0 2024-06-20
Enamine
EN300-228253-10.0g
ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
378203-86-2 95%
10.0g
$1900.0 2024-06-20
Enamine
EN300-228253-0.5g
ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
378203-86-2 95%
0.5g
$331.0 2024-06-20
Chemenu
CM519222-250mg
Ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
378203-86-2 97%
250mg
$102 2023-01-02
Ambeed
A481519-1g
Ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
378203-86-2 97%
1g
$21.0 2025-02-21
Enamine
EN300-228253-5.0g
ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
378203-86-2 95%
5.0g
$1280.0 2024-06-20
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00749216-100mg
Ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
378203-86-2 97%
100mg
¥396.0 2022-03-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CI242-200mg
ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
378203-86-2 97%
200mg
803.0CNY 2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-CI242-250mg
ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
378203-86-2 97%
250mg
1287CNY 2021-05-07
Aaron
AR00CYFH-100mg
1H-Pyrazole-3-carboxylicacid,1-methyl-4-nitro-,ethylester(9CI)
378203-86-2 97%
100mg
$5.00 2025-02-12

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(CAS:378203-86-2)ethyl 1-methyl-4-nitro-1H-pyrazole-3-carboxylate
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